Cas no 16427-42-2 (2,2-dimethylpropyl methanesulfonate)

2,2-dimethylpropyl methanesulfonate structure
16427-42-2 structure
Product name:2,2-dimethylpropyl methanesulfonate
CAS No:16427-42-2
MF:C6H14O3S
MW:166.238561153412
CID:163988
PubChem ID:146292

2,2-dimethylpropyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,2,2-dimethyl-, 1-methanesulfonate
    • 2,2-DIMETHYLPROPYLMETHANESULPHONATE
    • 1-iodo-2,2,2-trimethylpropane
    • 1-iodo-2,2-dimethyl-propane
    • 2,2-Dimethyl-1-iodopropane
    • 2,2-dimethylpropyl iodide
    • 2,2-dimethylpropyl methanesulfonate
    • methanesulfonic acid 2,2-dimethyl-propyl ester
    • methanesulfonic acid neopentyl ester
    • Methansulfonsaeure-neopentylester
    • neopentyl iodide
    • neopentyl mesylate
    • neopentyl methanesulfonate
    • neoPentyl-I
    • Propane,1-iodo-2,2-dimethyl
    • tert-butylmethyl iodide
    • SCHEMBL822934
    • AKOS026735629
    • 1-Propanol, 2,2-dimethyl-, methanesulfonate
    • DTXSID40936930
    • 1-Propanol, 2,2-dimethyl-, 1-methanesulfonate
    • 2,2-DIMETHYLPROPYLMETHANESULFONATE
    • 16427-42-2
    • 2,2-Dimethyl-1-propanol methanesulfonate
    • EN300-189854
    • Inchi: InChI=1S/C6H14O3S/c1-6(2,3)5-9-10(4,7)8/h5H2,1-4H3
    • InChI Key: KNIBMLHGILXPOS-UHFFFAOYSA-N
    • SMILES: CC(COS(=O)(C)=O)(C)C

Computed Properties

  • Exact Mass: 165.05900
  • Monoisotopic Mass: 166.066365
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Color/Form: NA
  • Density: 1.072
  • Boiling Point: 246.3°C at 760 mmHg
  • Flash Point: 102.8°C
  • Refractive Index: 1.434
  • PSA: 65.58000
  • LogP: 2.04860

2,2-dimethylpropyl methanesulfonate Security Information

2,2-dimethylpropyl methanesulfonate Customs Data

  • HS CODE:2904100000
  • Customs Data:

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,2-dimethylpropyl methanesulfonate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-189854-0.1g
2,2-dimethylpropyl methanesulfonate
16427-42-2
0.1g
$96.0 2023-09-18
TRC
D590990-250mg
2,2-dimethylpropyl methanesulfonate
16427-42-2
250mg
$ 295.00 2022-06-05
Enamine
EN300-189854-0.05g
2,2-dimethylpropyl methanesulfonate
16427-42-2
0.05g
$65.0 2023-09-18
Enamine
EN300-189854-5.0g
2,2-dimethylpropyl methanesulfonate
16427-42-2
5g
$1033.0 2023-05-24
Enamine
EN300-189854-10.0g
2,2-dimethylpropyl methanesulfonate
16427-42-2
10g
$1531.0 2023-05-24
A2B Chem LLC
AA86312-2.5g
1-Propanol, 2,2-dimethyl-, 1-methanesulfonate
16427-42-2 95%
2.5g
$769.00 2024-04-20
1PlusChem
1P001V7S-2.5g
1-Propanol, 2,2-dimethyl-, 1-methanesulfonate
16427-42-2 95%
2.5g
$810.00 2025-02-19
1PlusChem
1P001V7S-5g
1-Propanol, 2,2-dimethyl-, 1-methanesulfonate
16427-42-2 95%
5g
$1183.00 2025-02-19
A2B Chem LLC
AA86312-500mg
1-Propanol, 2,2-dimethyl-, 1-methanesulfonate
16427-42-2 95%
500mg
$305.00 2024-04-20
A2B Chem LLC
AA86312-5g
1-Propanol, 2,2-dimethyl-, 1-methanesulfonate
16427-42-2 95%
5g
$1123.00 2024-04-20

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